5-[(2,4-Dimethylanilino)methyl]furan-2-carbonitrile

• IUPAC Name: 5-[(2,4-dimethylanilino)methyl]furan-2-carbonitrile
• InChI: InChI=1S/C14H14N2O/c1-10-3-6-14(11(2)7-10)16-9-13-5-4-12(8-15)17-13/h3-7,16H,9H2,1-2H3
• InChI Key: DNYPTVZRVKNHFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NCC2=CC=C(O2)C#N)C
• Molecular Formula: C14H14N2O
• Molecular Weight: 226.27 g/mol

Description

5-[(2,4-Dimethylanilino)methyl]furan-2-carbonitrile is an organic compound that features a furan ring substituted with a 2,4-dimethylanilino group and a carbonitrile group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(2,4-Dimethylanilino)methyl]furan-2-carbonitrile typically involves the reaction of 2,4-dimethylaniline with a furan derivative under specific conditions. One common method is the nucleophilic substitution reaction where 2,4-dimethylaniline reacts with a furan-2-carbonitrile derivative in the presence of a base such as sodium hydride or potassium carbonate. The reaction is usually carried out in an aprotic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

5-[(2,4-Dimethylanilino)methyl]furan-2-carbonitrile can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2,5-dione derivatives.

Reduction: The carbonitrile group can be reduced to an amine using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The anilino group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Electrophiles like bromine (Br2) or nitronium ion (NO2+).

Major Products

Oxidation: Furan-2,5-dione derivatives.

Reduction: 5-[(2,4-Dimethylanilino)methyl]furan-2-amine.

Substitution: Various substituted anilino derivatives depending on the electrophile used.

Scientific Research Applications

5-[(2,4-Dimethylanilino)methyl]furan-2-carbonitrile has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in designing molecules that can interact with specific biological targets.

Industry: Utilized in the development of materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 5-[(2,4-Dimethylanilino)methyl]furan-2-carbonitrile depends on its application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The furan ring and anilino group can participate in hydrogen bonding and hydrophobic interactions, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

5-[(2,4-Dimethylanilino)methyl]furan-2-carboxylic acid: Similar structure but with a carboxylic acid group instead of a carbonitrile group.

5-[(2,4-Dimethylanilino)methyl]thiophene-2-carbonitrile: Similar structure but with a thiophene ring instead of a furan ring.

Uniqueness

5-[(2,4-Dimethylanilino)methyl]furan-2-carbonitrile is unique due to the presence of both the furan ring and the carbonitrile group, which confer specific chemical reactivity and potential biological activity. The combination of these functional groups makes it a versatile compound for various applications in research and industry.